Cas no 1261899-26-6 (2-Chloro-5-(3-chloro-4-fluorophenyl)phenol)

• Product Name: 2-Chloro-5-(3-chloro-4-fluorophenyl)phenol
• CAS No: 1261899-26-6
• MF: C₁₂H₇Cl₂FO
• MW: 257.087785005569
• MDL: MFCD18315639
• CID: 2621911
• PubChem ID: 53221374
• Update Time: 2025-10-28

2-Chloro-5-(3-chloro-4-fluorophenyl)phenol Chemical and Physical Properties

Names and Identifiers

• DTXSID40686024
• AKOS017557742
• 2-CHLORO-5-(3-CHLORO-4-FLUOROPHENYL)PHENOL
• 3',4-Dichloro-4'-fluoro[1,1'-biphenyl]-3-ol
• MFCD18315639
• 2-Chloro-5-(3-chloro-4-fluorophenyl)phenol, 95%
• 1261899-26-6
• 2-Chloro-5-(3-chloro-4-fluorophenyl)phenol

• MDL： MFCD18315639
• Inchi： 1S/C12H7Cl2FO/c13-9-3-1-8(6-12(9)16)7-2-4-11(15)10(14)5-7/h1-6,16H
• InChI Key： XVESBLKIKTZIQM-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1C=CC(=C(C=1)O)Cl)F

Computed Properties

• Exact Mass: 255.9857984Da
• Monoisotopic Mass: 255.9857984Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 20.2Ų

Additional information on 2-Chloro-5-(3-chloro-4-fluorophenyl)phenol

2-Chloro-5-(3-chloro-4-fluorophenyl)phenol: A Comprehensive Overview

The compound with CAS No. 1261899-26-6, commonly referred to as 2-Chloro-5-(3-chloro-4-fluorophenyl)phenol, is a highly specialized organic compound with significant applications in various fields. This compound is characterized by its unique structure, which includes a phenolic group and a substituted aromatic ring. The presence of chlorine and fluorine atoms in its molecular framework imparts distinctive chemical properties, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the potential of 2-Chloro-5-(3-chloro-4-fluorophenyl)phenol in the development of advanced materials and pharmaceuticals. Its ability to undergo various chemical transformations, such as nucleophilic aromatic substitution and electrophilic substitution, has been extensively explored. Researchers have demonstrated that the compound's reactivity can be fine-tuned by modifying the substituent pattern on the aromatic ring, leading to novel applications in drug design and material synthesis.

The synthesis of 2-Chloro-5-(3-chloro-4-fluorophenyl)phenol involves a series of carefully controlled reactions. One of the most efficient methods reported in recent literature involves the chlorination of an intermediate phenol derivative followed by fluorination and further substitution reactions. This multi-step process requires precise control over reaction conditions, including temperature, pressure, and catalyst selection, to ensure high yields and product purity.

One of the most promising applications of 2-Chloro-5-(3-chloro-4-fluorophenyl)phenol is in the field of agrochemicals. Studies have shown that this compound exhibits potent pesticidal activity against a wide range of agricultural pests. Its ability to disrupt insect hormone systems makes it a potential candidate for developing eco-friendly pesticides that are less harmful to non-target species and the environment.

In addition to its pesticidal applications, 2-Chloro-5-(3-chloro-4-fluorophenyl)phenol has also been investigated for its potential in the pharmaceutical industry. Preclinical studies suggest that this compound may possess anti-inflammatory and antioxidant properties, which could be harnessed for developing new drugs for treating chronic diseases such as arthritis and neurodegenerative disorders.

The environmental impact of 2-Chloro-5-(3-chloro-4-fluorophenyl)phenol has also been a topic of recent research. Studies have shown that this compound undergoes rapid degradation under sunlight exposure, reducing its persistence in the environment. However, further investigations are needed to fully understand its long-term ecological effects and ensure its safe use in agricultural and industrial settings.

In conclusion, 2-Chloro-5-(3-chloro-4-fluorophenyl)phenol (CAS No. 1261899-26-6) is a versatile compound with a wide range of potential applications. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, make it a valuable addition to modern chemistry research. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in various industries.